Cas no 102612-97-5 (10H-Thieno(2,3-b)(1,5)benzodiazepine, 4-((2-(dimethylamino)ethyl)amino)-2-ethyl-7-fluoro-, maleate (2:3))

• Product Name: 10H-Thieno(2,3-b)(1,5)benzodiazepine, 4-((2-(dimethylamino)ethyl)amino)-2-ethyl-7-fluoro-, maleate (2:3)
• CAS No: 102612-97-5
• MF: C₄₆H₅₄F₂N₈O₁₂S₂
• MW: 1013.09417581558
• CID: 1134271
• PubChem ID: 135906645
• Update Time: 2025-04-20

10H-Thieno(2,3-b)(1,5)benzodiazepine, 4-((2-(dimethylamino)ethyl)amino)-2-ethyl-7-fluoro-, maleate (2:3) Chemical and Physical Properties

Names and Identifiers

• 10H-Thieno(2,3-b)(1,5)benzodiazepine, 4-((2-(dimethylamino)ethyl)amino)-2-ethyl-7-fluoro-, maleate (2:3)
• (Z)-but-2-enedioic acid,N-(2-ethyl-7-fluoro-5H-thieno[3,2-c][1,5]benzodiazepin-4-yl)-N',N'-dimethylethane-1,2-diamine
• 102612-97-5

• Inchi： 1S/2C17H21FN4S.3C4H4O4/c2*1-4-12-10-13-16(19-7-8-22(2)3)20-15-9-11(18)5-6-14(15)21-17(13)23-12;3*5-3(6)1-2-4(7)8/h2*5-6,9-10,21H,4,7-8H2,1-3H3,(H,19,20);3*1-2H,(H,5,6)(H,7,8)/b;;3*2-1-
• InChI Key： BRLDVBCBYQJFQH-NADWBWQFSA-N
• SMILES： S1C(CC)=CC2/C(=N/CCN(C)C)/NC3C=C(C=CC=3NC1=2)F.S1C(CC)=CC2/C(=N/CCN(C)C)/NC3C=C(C=CC=3NC1=2)F.OC(/C=C\C(=O)O)=O.OC(/C=C\C(=O)O)=O.OC(/C=C\C(=O)O)=O

Computed Properties

• Exact Mass: 1012.32742
• Monoisotopic Mass: 1012.32706786g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 22
• Heavy Atom Count: 70
• Rotatable Bond Count: 14
• Complexity: 550
• Covalently-Bonded Unit Count: 5
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 3
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 360Ų

Experimental Properties

• PSA: 311.7